Cas no 459845-49-9 (2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)

• Product Name: 2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CAS No: 459845-49-9
• MF: C₂₀H₁₉N₃O₃S
• MW: 381.44816327095
• CID: 6340535
• PubChem ID: 1073180
• Update Time: 2025-06-27

2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• SR-01000907142-1
• EU-0025195
• F0594-0115
• AKOS000667782
• 2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• 459845-49-9
• 1-(3,4-dihydroquinolin-1(2H)-yl)-2-((5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)ethanone
• SR-01000907142

• Inchi： 1S/C20H19N3O3S/c1-25-16-10-8-15(9-11-16)19-21-22-20(26-19)27-13-18(24)23-12-4-6-14-5-2-3-7-17(14)23/h2-3,5,7-11H,4,6,12-13H2,1H3
• InChI Key： HZIWCEDMDNHAHD-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC(=CC=2)OC)O1)CC(N1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 381.11471265g/mol
• Monoisotopic Mass: 381.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 93.8Ų

Additional information on 2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

Introduction to Compound with CAS No. 459845-49-9 and Its Potential in Modern Medicinal Chemistry

Compound with the CAS number 459845-49-9 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry. This compound, formally known as 2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. Its unique structural features, encompassing a combination of an oxadiazole ring system and a tetrahydroquinoline moiety, make it a promising candidate for further exploration in drug discovery and development.

The oxadiazole moiety is a well-documented pharmacophore that has been extensively studied for its biological activity. This heterocyclic compound class is known for its ability to exhibit a wide range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the oxadiazole ring in compound CAS no. 459845-49-9 suggests that it may inherit some of these beneficial characteristics. Moreover, the sulfanyl group attached to the oxadiazole ring introduces additional potential for interactions with biological targets, enhancing its pharmacological profile.

On the other hand, the tetrahydroquinoline scaffold is another critical component of this compound that warrants detailed examination. Tetrahydroquinolines have been increasingly recognized for their role in various therapeutic areas, particularly in the treatment of neurological disorders and cancer. The structural flexibility of the tetrahydroquinoline ring allows for diverse modifications, which can be exploited to optimize pharmacokinetic properties and target specificity. In compound 2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one, the integration of this scaffold with the oxadiazole moiety creates a complex molecular entity with potential multifaceted biological activities.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the 4-methoxyphenyl group further complicates the synthetic route but also adds to the compound's complexity and potential biological relevance. The methoxy group is known to influence electronic properties and metabolic stability, making it a crucial factor in drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents that combine multiple pharmacophores to achieve synergistic effects. Compound CAS no. 459845-49-9 exemplifies this trend by integrating two distinct heterocyclic systems into a single molecule. This approach has shown promise in overcoming limitations associated with single-target drugs and may lead to more effective and less toxic therapeutic interventions.

The potential applications of this compound are vast and span across multiple disease areas. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors involved in cancer progression. Additionally, its structural features hint at potential applications in treating neurological disorders, where tetrahydroquinoline derivatives have demonstrated significant promise.

The investigation into the biological activity of this compound is ongoing, with researchers focusing on elucidating its mechanism of action and identifying potential therapeutic targets. High-throughput screening (HTS) techniques are being employed to assess its interaction with various biological pathways. These studies aim to provide insights into how this molecule functions at the molecular level and to identify any off-target effects that may need to be addressed.

Furthermore, computational modeling and molecular dynamics simulations are being utilized to predict how this compound interacts with biological targets. These computational approaches can provide valuable information about binding affinities, binding modes, and potential conformational changes upon interaction with receptors or enzymes. Such data are crucial for designing next-generation analogs with improved pharmacological properties.

The development of novel drug candidates is a complex process that involves not only chemical synthesis but also rigorous testing for efficacy and safety. Compound 2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one is still in the early stages of research but holds significant promise as a lead compound for further development.

In conclusion, compound with CAS number 459845-49-9, specifically named as 2-{5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one, represents an exciting advancement in medicinal chemistry. Its unique structural composition suggests potential applications in treating various diseases, particularly cancer and neurological disorders. Ongoing research aims to fully elucidate its biological activity and explore its therapeutic potential through both experimental and computational methods.